Cas no 1185428-32-3 (2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde)

2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde is a brominated heterocyclic aldehyde that serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its pyrrolopyrazine core structure offers a rigid scaffold for constructing complex molecules, while the aldehyde and bromo functional groups provide reactive sites for further derivatization, such as cross-coupling reactions or nucleophilic substitutions. This compound is particularly valuable in medicinal chemistry for the development of kinase inhibitors and other bioactive compounds. Its high purity and well-defined reactivity make it a reliable building block for targeted molecular design. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.

2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde structure

1185428-32-3 structure

Product Name:2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde

CAS No:1185428-32-3

MF:C₇H₄BrN₃O

MW:226.030159950256

MDL:MFCD17015976

CID:2093766

PubChem ID:57516587

Update Time:2025-06-08

2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde
- 2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxaldehyde
- AC-30794
- KTQCGYNMGWTOHT-UHFFFAOYSA-N
- DTXSID90726984
- DS-8968
- CS-0041931
- SCHEMBL1352440
- SY098356
- PB18211
- DB-122042
- 1185428-32-3
- AKOS025146574
- MFCD17015976
- KXB42832
- DTXCID70677728
- 973-867-4
- 2-Bromo-5H-pyrrolo(2,3-b)pyrazine-7-carbaldehyde
- MDL： MFCD17015976
- Inchi： 1S/C7H4BrN3O/c8-5-2-10-7-6(11-5)4(3-12)1-9-7/h1-3H,(H,9,10)
- InChI Key： KTQCGYNMGWTOHT-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C(C(C=O)=CN2)=N1

Computed Properties

Exact Mass: 224.95377g/mol
Monoisotopic Mass: 224.95377g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 58.6Å²

2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0808-1g	2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	1185428-32-3	96%	1g	4223.25CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0808-5g	2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	1185428-32-3	96%	5g	16893CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0808-500mg	2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	1185428-32-3	96%	500mg	2535.65CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0808-250mg	2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	1185428-32-3	96%	250mg	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0808-100mg	2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	1185428-32-3	96%	100mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0808-50mg	2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	1185428-32-3	96%	50mg	1060.05CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PS517-250mg	2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	1185428-32-3	95+%	250mg	974CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PS517-100mg	2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	1185428-32-3	95+%	100mg	612CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PS517-1g	2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	1185428-32-3	95+%	1g	2489CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	PS517-10g	2-Bromo-5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	1185428-32-3	95+%	10g	17447CNY	2021-05-08